1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

• IUPAC Name: 1-(2-ethylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• InChI: InChI=1S/C15H17NO/c1-4-13-7-5-6-8-15(13)16-11(2)9-14(10-17)12(16)3/h5-10H,4H2,1-3H3
• InChI Key: YHBICGIUEWNWRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=CC(=C2C)C=O)C
• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol

Description

1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is a chemical compound that has gained interest in scientific research for its potential applications in various fields. This compound is commonly referred to as EDPC and is a pyrrole-based aldehyde. EDPC has been synthesized and studied for its potential biological and chemical properties.

Mechanism of Action

The mechanism of action of EDPC is not fully understood. However, studies have suggested that EDPC may act by inducing apoptosis (programmed cell death) in cancer cells. In addition, EDPC has been found to inhibit the growth of various bacterial strains by disrupting their cell walls.
Biochemical and Physiological Effects:
EDPC has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that EDPC can induce apoptosis in cancer cells and inhibit the growth of various bacterial strains. In addition, EDPC has been found to exhibit antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

EDPC has several advantages for lab experiments. It is relatively easy to synthesize and can be used as a starting material for the synthesis of various pyrrole-based compounds. In addition, EDPC has been found to exhibit various biological activities, which makes it a promising candidate for drug discovery. However, the limitations of EDPC include its low solubility in water, which can limit its use in biological assays.

Future Directions

There are several future directions for the study of EDPC. One potential direction is to further investigate its anticancer and antimicrobial activities. In addition, EDPC could be used as a building block for the synthesis of novel materials and polymers. Furthermore, the synthesis of EDPC analogs could lead to the discovery of compounds with improved biological activities. Finally, the development of new methods for the synthesis of EDPC could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

The synthesis of EDPC involves the reaction of 2-ethylphenylhydrazine with 2,4-pentanedione followed by oxidation of the resulting pyrrole intermediate with potassium permanganate. The final product is obtained by reacting the pyrrole intermediate with 3-formylphenylboronic acid.

Scientific Research Applications

EDPC has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, EDPC has been found to exhibit anticancer and antimicrobial activities. In material science, EDPC has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, EDPC has been used as a starting material for the synthesis of various pyrrole-based compounds.